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Compound of Interest

Compound Name: Maltotriose hydrate

Cat. No.: B1591481

This technical guide provides a comprehensive overview of the melting point of maltotriose
hydrate, a crucial physical property for researchers, scientists, and professionals in drug
development. This document outlines the reported melting point values, details the
experimental methodologies for its determination, and presents a visual representation of a
typical experimental workflow.

Quantitative Data Summary

The melting point of maltotriose hydrate has been reported across various sources, with
some variation likely attributable to the purity of the sample and the specific experimental
conditions. The data is summarized in the table below for straightforward comparison.

Property Value Purity Source
Melting Point 132-135 °C (lit.) 95% [1121[31[4]
Melting Point >155 °C (dec.) Not Specified [5]
Melting Point 140-150 °C 98% [6]
Molecular Formula C1sH32016 - XH20 [21[7]

] 504.44 (anhydrous
Molecular Weight ] [21[7]

basis)
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Experimental Protocols

The determination of the melting point of crystalline solids like maltotriose hydrate is a
fundamental technique for identification and purity assessment. The two primary methods
employed for this purpose are the capillary method and Differential Scanning Calorimetry
(DSC).

Capillary Melting Point Determination

This is a common and established method for determining the melting point of a substance.[8]
Methodology:

o Sample Preparation: The maltotriose hydrate sample must be thoroughly dried and in a
powdered form. A small amount of the powdered sample is then packed into a capillary tube,
which is sealed at one end.[8][9] The sample is compacted to the bottom of the tube.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb.[9] This assembly is then placed in a heating bath
(commonly oil) or a dedicated melting point apparatus.[9]

o Heating and Observation: The apparatus is heated slowly, typically at a rate of 1-2°C per
minute, to ensure thermal equilibrium.[8] The sample is observed through a magnifying lens.

o Melting Point Range Determination: The melting point is recorded as a range. The first
temperature is noted when the first droplet of liquid appears, and the second temperature is
recorded when the entire sample has completely melted into a liquid.[9] A sharp melting
range (0.5-1.0°C) is indicative of a pure compound.[9]

Differential Scanning Calorimetry (DSC)

DSC is a thermoanalytical technique that measures the difference in the amount of heat
required to increase the temperature of a sample and a reference.

Methodology:

o Sample Preparation: A small, accurately weighed amount of the maltotriose hydrate
sample is placed into a small pan (often aluminum). The pan is then sealed.
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o Apparatus Setup: The sample pan and an empty reference pan are placed inside the DSC
instrument.

o Thermal Program: The instrument is programmed to heat the sample and reference at a
constant rate over a specified temperature range.

» Data Acquisition and Analysis: The DSC instrument records the heat flow to the sample
versus the temperature. The melting of the sample is observed as an endothermic peak on
the DSC thermogram. The onset temperature of this peak is typically reported as the melting
point. This technique was used to study the dehydration and thermal behavior of other sugar
hydrates like maltose monohydrate.[10]

Visualizations

Experimental Workflow for Capillary Melting Point
Determination

Click to download full resolution via product page

Caption: Workflow for determining the melting point of maltotriose hydrate using the capillary
method.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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